[4-Chloro-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid

• CAS No.: 62380-75-0
• Molecular Formula: C14H11Cl2NO3
• Molecular Weight: 312.1 g/mol
• IUPAC Name: 2-[4-chloro-5-(4-chlorobenzoyl)-1-methylpyrrol-2-yl]acetic acid
• InChI: InChI=1S/C14H11Cl2NO3/c1-17-10(7-12(18)19)6-11(16)13(17)14(20)8-2-4-9(15)5-3-8/h2-6H,7H2,1H3,(H,18,19)
• InChI Key: BRADGJLUQNGFCV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=C1C(=O)C2=CC=C(C=C2)Cl)Cl)CC(=O)O

Description

[4-Chloro-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid is a useful research compound. Its molecular formula is C14H11Cl2NO3 and its molecular weight is 312.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.3 g. (0.015 mole) of 4-chloro-5- (p-chlorobenzoyl)-1-methylpyrrole-2-acetonitrile and 1.2 g. (0.030 mole) of sodium hydroxide in 11 ml. of deionized water and 20 ml. of 95% ethanol is stirred and refluxed for seven hours and is then stirred at ambient temperature for about 18 hours. The precipitate which results when this reaction mixture is poured into 500 ml. of dilute hydrochloric acid is filtered off, washed with water, and recrystallized once from acetonitrile and once from diethyl ether in a Soxhlet extractor to give 4-chloro-5-(p-chlorobenzoyl)-1- methylpyrrole-2-acetic acid as a buff solid; m.p. 203°-204° C. (dec.)